Cas no 54356-08-0 (2-Propyn-1-ol, 3-(3-furanyl)-)

• Product name: 2-Propyn-1-ol, 3-(3-furanyl)-
• CAS No: 54356-08-0
• MF: C₇H₆O₂
• MW: 122.121342182159
• CID: 1588632
• PubChem ID: 22730954

2-Propyn-1-ol, 3-(3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3-(3-furanyl)-
• 3-(furan-3-yl)prop-2-yn-1-ol
• AKOS013262920
• RBRVDYPUVVPDDK-UHFFFAOYSA-N
• 3-furyl-2-propynyl alcohol
• SCHEMBL6784026
• DTXSID60627893
• 54356-08-0
• 3-(3-furyl)-2-propynyl alcohol

• Inchi： InChI=1S/C7H6O2/c8-4-1-2-7-3-5-9-6-7/h3,5-6,8H,4H2
• InChI Key： RBRVDYPUVVPDDK-UHFFFAOYSA-N
• SMILES： C1=COC=C1C#CCO

Computed Properties

• Exact Mass: 122.03678
• Monoisotopic Mass: 122.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• PSA: 33.37